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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

Neodymium (Nd) isotope analysis in the study of crustal evolution. The long-lived Samarium-

147 (¹⁴⁷Sm) to Neodymium-143 (¹⁴³Nd) decay system is a powerful tool for dating ancient rocks

and tracing the origin and history of crustal materials.[1] This methodology is critical for

understanding the processes of crust formation, differentiation, and recycling throughout

Earth's history.

Introduction to the Sm-Nd Isotope System
The Sm-Nd isotopic system is based on the alpha decay of ¹⁴⁷Sm to ¹⁴³Nd, with a half-life of

approximately 106 billion years.[1] This long half-life makes it particularly suitable for dating

very old geological materials. The key principle is that the ¹⁴³Nd/¹⁴⁴Nd ratio in a rock or mineral

increases over time as a function of its Sm/Nd ratio. By measuring the present-day ¹⁴³Nd/¹⁴⁴Nd

and ¹⁴⁷Sm/¹⁴⁴Nd ratios, the age of the rock can be determined using the isochron method.[1]

Beyond dating, Nd isotopes serve as powerful tracers of petrogenetic processes. The isotopic

composition of Nd in a magma is inherited from its source region. Therefore, by comparing the

Nd isotopic signature of a rock to that of different mantle and crustal reservoirs, we can deduce

its origin and subsequent evolution, including processes like crustal contamination.

Key Concepts in Nd Isotope Geochemistry
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Epsilon Nd (εNd)
The εNd notation expresses the deviation of the initial ¹⁴³Nd/¹⁴⁴Nd ratio of a sample at the time

of its formation from that of a reference reservoir, the Chondritic Uniform Reservoir (CHUR), at

the same time.[1] CHUR represents the primitive, undifferentiated mantle of the Earth.

The formula for calculating εNd is:

εNd(t) = [ (¹⁴³Nd/¹⁴⁴Nd)ᵢ / (¹⁴³Nd/¹⁴⁴Nd)CHUR(t) - 1 ] * 10,000

where:

(¹⁴³Nd/¹⁴⁴Nd)ᵢ is the initial ratio of the sample.

(¹⁴³Nd/¹⁴⁴Nd)CHUR(t) is the ratio of CHUR at time 't'.

Positive εNd(t) values indicate that the magma source was depleted in light rare earth

elements (LREEs) relative to CHUR, characteristic of the depleted mantle.

Negative εNd(t) values suggest the magma was derived from or contaminated by older

continental crust, which is enriched in LREEs.[1]

εNd(t) values close to zero imply a source similar to the primitive mantle.

Model Ages (TDM)
Nd model ages provide an estimate of the time when the crustal material of a rock was

originally extracted from the mantle.[2] The most commonly used model is the depleted mantle

model age (TDM), which calculates the time at which the Nd isotopic composition of the rock

was identical to that of the depleted mantle.[2] This is a powerful tool for "seeing through" later

geological events like metamorphism and erosion to determine the crust-formation age.[2]

Data Presentation: Comparative Isotopic Signatures
The following tables summarize typical εNd and TDM values for various crustal and mantle

reservoirs. These values are essential for interpreting the source and history of studied rock

samples.
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Reservoir/Rock
Type

Typical εNd(t)
Range

Typical TDM Range
(Ga)

References

Depleted Mantle

(Modern)
+8 to +12 N/A [1]

Archean Cratons
-2 to -10 (at time of

formation)
2.5 - 4.0 [3][4]

Juvenile Crust
+5 to +10 (at time of

formation)
0.5 - 1.5 [5][6][7]

Recycled Oceanic

Crust

Variable, can be

positive or negative
Variable [8]

S-type Granites -6 to -10 >1.4 [9]

I-type Granites +0.4 to -9 Variable [9]

Experimental Protocols
The following is a generalized protocol for Sm-Nd isotope analysis. It is crucial to perform all

procedures in an ultra-clean laboratory to minimize contamination.[1]

Sample Preparation and Digestion
Sample Selection and Crushing: Select fresh, unaltered rock samples. Remove any

weathered surfaces. Crush the sample to a fine powder using a clean agate mortar and

pestle.

Digestion:

Weigh approximately 100-200 mg of the powdered sample into a clean Teflon beaker.

Add a calibrated ¹⁴⁹Sm-¹⁵⁰Nd spike solution for isotope dilution analysis.

Add a mixture of concentrated HF and HNO₃ (typically in a 4:1 ratio).

Seal the beaker and heat on a hot plate at ~130°C for at least 48 hours, or until the

sample is completely dissolved.[10]
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Evaporate the solution to dryness.

Add concentrated HNO₃ and evaporate to dryness again to remove fluorides.

Dissolve the residue in 6M HCl.[10]

Chemical Separation of Sm and Nd using Ion Exchange
Chromatography
This is a multi-step process to separate Sm and Nd from other elements that could interfere

with mass spectrometric analysis.[11][12][13]

Primary Cation Exchange Chromatography:

Prepare a column with a cation exchange resin (e.g., AG50W-X8).

Load the dissolved sample onto the column.

Elute the major elements with 2.5M HCl.

Elute the Rare Earth Elements (REEs) with 6M HCl.

Secondary Separation of Sm and Nd:

Prepare a column with a resin specifically designed for separating REEs (e.g., Ln Resin).

Load the collected REE fraction onto the column.

Elute with dilute HCl of varying molarities to selectively collect the Nd and Sm fractions.

For example, Nd can be eluted with 0.25M HCl, followed by the elution of Sm with a

slightly higher concentration of HCl. The exact molarities and volumes will depend on the

specific resin and column setup.[11][12]

Mass Spectrometry
Sample Loading: Evaporate the purified Nd and Sm fractions to dryness and re-dissolve in a

small amount of dilute HNO₃. Load the solution onto a pre-cleaned metal filament (e.g., Re)
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for Thermal Ionization Mass Spectrometry (TIMS) or introduce it into a nebulizer for Multi-

Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Isotopic Analysis: Measure the isotopic ratios of Nd (e.g., ¹⁴³Nd/¹⁴⁴Nd) and Sm. The ¹⁴⁴Nd

isotope is used for normalization as it is non-radiogenic.

Data Correction: Correct the measured ratios for mass fractionation. For MC-ICP-MS, which

has a larger mass bias than TIMS, this correction is particularly critical.[11] Isobaric

interferences from other elements (e.g., ¹⁴⁴Sm on ¹⁴⁴Nd and ¹⁴²Ce on ¹⁴²Nd) must also be

corrected for, which is why a clean chemical separation is essential.[14]
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Caption: Workflow for Sm-Nd Isotope Analysis.
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Logical Workflow for Interpreting Nd Isotope Data in
Crustal Evolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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